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Compound of Interest

Compound Name: 2-Bromoquinoline-4-carbaldehyde

Cat. No.: B1603878 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the molecular weight of 2-
Bromoquinoline-4-carbaldehyde, a crucial parameter for researchers and professionals

engaged in drug discovery and development. A precise understanding of molecular weight is

fundamental for a wide range of applications, including stoichiometric calculations in chemical

reactions, the interpretation of mass spectrometry data, and the prediction of pharmacokinetic

and pharmacodynamic properties of potential drug candidates.

Molecular Composition and Structure
2-Bromoquinoline-4-carbaldehyde is a heterocyclic aromatic compound. Its structure

consists of a quinoline bicyclic system, which is a fusion of a benzene ring and a pyridine ring.

A bromine atom is substituted at the second position of the quinoline ring, and a carbaldehyde

(or formyl) group is attached at the fourth position.

The elemental composition of 2-Bromoquinoline-4-carbaldehyde is defined by its molecular

formula: C₁₀H₆BrNO.[1] This formula indicates that each molecule of the compound contains

ten carbon atoms, six hydrogen atoms, one bromine atom, one nitrogen atom, and one oxygen

atom.
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The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The standard atomic weights, as recommended by the International Union of Pure and Applied

Chemistry (IUPAC), are utilized for this calculation.

The molecular weight of 2-Bromoquinoline-4-carbaldehyde is calculated as follows:

(Number of Carbon Atoms × Atomic Weight of Carbon) + (Number of Hydrogen Atoms × Atomic

Weight of Hydrogen) + (Number of Bromine Atoms × Atomic Weight of Bromine) + (Number of

Nitrogen Atoms × Atomic Weight of Nitrogen) + (Number of Oxygen Atoms × Atomic Weight of

Oxygen)

(10 × 12.011) + (6 × 1.008) + (1 × 79.904) + (1 × 14.007) + (1 × 15.999) = 236.068 g/mol

This calculated molecular weight is consistent with values found in chemical databases for

isomers with the same molecular formula, such as 8-bromoquinoline-4-carbaldehyde, which

has a reported molecular weight of 236.067 g/mol . A similar compound, 2-Bromoquinoline-3-

carbaldehyde, also has a molecular weight of 236.06 g/mol .

Data Presentation: Atomic Composition and Weight
Contribution
The following table provides a clear and structured summary of the atomic components of 2-
Bromoquinoline-4-carbaldehyde and their respective contributions to the total molecular

weight.
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Element Symbol Quantity
Standard
Atomic Weight
( g/mol )

Total
Contribution (
g/mol )

Carbon C 10 12.011 120.11

Hydrogen H 6 1.008 6.048

Bromine Br 1 79.904 79.904

Nitrogen N 1 14.007 14.007

Oxygen O 1 15.999[2][3][4] 15.999

Total 236.068

Experimental Protocols
The determination of the molecular weight of a compound like 2-Bromoquinoline-4-
carbaldehyde is typically achieved through mass spectrometry. A detailed, generalized

experimental protocol for this analysis is provided below.

Objective: To determine the molecular weight of 2-Bromoquinoline-4-carbaldehyde using

Electrospray Ionization Mass Spectrometry (ESI-MS).

Materials and Reagents:

2-Bromoquinoline-4-carbaldehyde sample

High-purity solvent (e.g., methanol, acetonitrile)

Volatile acid (e.g., formic acid) for promoting ionization

Mass spectrometer with an ESI source

Procedure:

Sample Preparation: A dilute solution of the 2-Bromoquinoline-4-carbaldehyde sample is

prepared by dissolving a small quantity in the chosen high-purity solvent. A typical
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concentration is in the range of 1-10 µg/mL. To facilitate protonation and the formation of

[M+H]⁺ ions, a small amount of formic acid (typically 0.1% v/v) is added to the solution.

Instrumentation Setup: The mass spectrometer is calibrated using a standard calibration

compound to ensure mass accuracy. The ESI source parameters, such as capillary voltage,

nebulizing gas pressure, and drying gas temperature, are optimized for the analyte.

Sample Infusion: The prepared sample solution is introduced into the ESI source via a

syringe pump at a constant flow rate.

Ionization: In the ESI source, a high voltage is applied to the capillary tip, creating a fine

spray of charged droplets. The solvent evaporates from these droplets, leading to the

formation of gas-phase ions of the analyte, primarily as protonated molecules [M+H]⁺.

Mass Analysis: The generated ions are guided into the mass analyzer (e.g., a quadrupole,

time-of-flight, or Orbitrap analyzer), which separates the ions based on their mass-to-charge

ratio (m/z).

Data Acquisition and Analysis: The detector records the abundance of ions at each m/z

value, generating a mass spectrum. The molecular weight is determined by observing the

peak corresponding to the [M+H]⁺ ion and subtracting the mass of a proton (approximately

1.007 g/mol ).

Visualization of Molecular Composition
The following diagram illustrates the elemental composition of 2-Bromoquinoline-4-
carbaldehyde.
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Elemental Components of 2-Bromoquinoline-4-carbaldehyde

Resulting Molecule

Carbon (C)
10 atoms

2-Bromoquinoline-4-carbaldehyde
(C₁₀H₆BrNO)

MW: 236.068 g/mol

Hydrogen (H)
6 atoms

Bromine (Br)
1 atom

Nitrogen (N)
1 atom

Oxygen (O)
1 atom

Click to download full resolution via product page

Caption: Elemental composition leading to the formation of 2-Bromoquinoline-4-
carbaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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